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Compound of Interest |

N-(2-
Compound Name: phenoxyphenyl)methanesulfonami

de

Cat. No.: B184492

\ J

CAS Number: 51765-51-6
Synonyms: 2'-Phenoxymethanesulfonanilide, Nimesulide EP Impurity B

This technical guide provides a comprehensive overview of N-(2-
phenoxyphenyl)methanesulfonamide, a compound of significant interest to researchers,
scientists, and drug development professionals, primarily due to its classification as a known
impurity of the non-steroidal anti-inflammatory drug (NSAID), Nimesulide. This document
outlines its chemical and physical properties, potential synthetic pathways, analytical
characterization, and the limited available information on its biological relevance.

Physicochemical Properties

N-(2-phenoxyphenyl)methanesulfonamide is a sulfonamide derivative with the molecular
formula C13H13NO3S.[1][2] Its molecular weight is approximately 263.31 g/mol .[1][2] A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of N-(2-phenoxyphenyl)methanesulfonamide
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Property Value Source(s)
Molecular Formula C13H13NO3S [1112]
Molecular Weight 263.31 g/mol [1][2]
CAS Number 51765-51-6 [1]
Appearance Off-white Powder / Solid [3114]
Melting Point 122.5-123.4°C [4]
XLogP3 2.8 [5]
Topological Polar Surface Area  63.8 A2 [5]
Hydrogen Bond Donor Count 1 [5]
Hydrogen Bond Acceptor

C)(;untg p 4 ]
Rotatable Bond Count 4 [5]

Synthesis and Relationship to Nimesulide

N-(2-phenoxyphenyl)methanesulfonamide is principally recognized as "Nimesulide EP
Impurity B," indicating it is a process-related impurity in the synthesis of Nimesulide.[1][2]
Nimesulide itself is N-(4-nitro-2-phenoxyphenyl)methanesulfonamide. One of the documented
synthetic routes to Nimesulide involves the nitration of N-(2-
phenoxyphenyl)methanesulfonamide.[6] This relationship underscores the importance of
monitoring and controlling the levels of this impurity during Nimesulide production.

While a specific, detailed experimental protocol for the direct synthesis of N-(2-
phenoxyphenyl)methanesulfonamide is not readily available in the reviewed literature, a
general approach can be inferred from standard organic synthesis methodologies for
sulfonamides. This would typically involve the reaction of 2-phenoxyaniline with
methanesulfonyl chloride in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://synthinkchemicals.com/product/nimesulide-ep-impurity-b/
https://www.pharmaffiliates.com/en/parentapi/nimesulide-impurities
https://www.bocsci.com/product/nimesulide-impurity-b-cas-51765-51-6-344877.html
https://analyticachemie.in/product/nimesulide-imp-b-ep/
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-phenoxyphenyl_methanesulphonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-phenoxyphenyl_methanesulphonamide
https://patents.google.com/patent/ITMI971342A1/en
https://patents.google.com/patent/ITMI971342A1/en
https://www.benchchem.com/product/b184492#n-2-phenoxyphenyl-methanesulfonamide-cas-number-51765-51-6
https://www.benchchem.com/product/b184492#n-2-phenoxyphenyl-methanesulfonamide-cas-number-51765-51-6
https://www.benchchem.com/product/b184492#n-2-phenoxyphenyl-methanesulfonamide-cas-number-51765-51-6
https://www.benchchem.com/product/b184492#n-2-phenoxyphenyl-methanesulfonamide-cas-number-51765-51-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

